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Compound of Interest

Compound Name: Ostalloy

Cat. No.: B1236533

A Comparative Analysis of Mechanical
Properties in Ostalloy Formulations

For researchers, scientists, and professionals in drug development, the selection of appropriate
materials is paramount. Ostalloy, a family of low-melting-point bismuth-based alloys, offers a
range of formulations with distinct mechanical properties. This guide provides a comparative
analysis of the tensile strength and hardness of different Ostalloy formulations, supported by
experimental data, to aid in material selection for various research and development
applications.

Mechanical Properties of Ostalloy Formulations

The tensile strength and Brinell hardness of four common Ostalloy formulations are
summarized in the table below. The data represents the typical properties of as-cast
specimens.
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Ostalloy o Tensile Strength Brinell Hardness
. Composition .
Formulation (psi) (HB)

44.7% Bi, 22.6% PD,
Ostalloy 117 8.3% Sn, 5.3% Cd, 5400[1] 12[1]
19.1% In

49.0% Bi, 18.0% Pb,
Ostalloy 136 6300[2] 14[2]
12.0% Sn, 21.0% In

50.0% Bi, 26.7% Pb,
Ostalloy 158 5990[3] 9.2[3]
13.3% Sn, 10.0% Cd

Ostalloy 281 58% Bi, 42% Sn 8000[4][5] 22[4][5]

Experimental Protocols

The following sections detail the standardized methodologies for determining the tensile
strength and hardness of metallic alloys, such as the Ostalloy formulations.

Tensile Strength Testing

The tensile properties of the Ostalloy formulations are determined following the guidelines
outlined in the ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic
Materials.[3][4][5][6] This standard provides a comprehensive framework for ensuring accurate
and reproducible results.

Specimen Preparation:

o Test specimens are typically prepared in a "dog-bone" or dumbbell shape from as-cast
material.[7]

e The dimensions of the specimens, including the gauge length and grip sections, are
precisely machined to meet the specifications of ASTM E8/E8M.

Test Procedure:

e The prepared specimen is securely mounted in the grips of a universal testing machine.
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e Auniaxial tensile load is applied to the specimen at a controlled rate.[5][8]

e The force applied and the corresponding elongation of the gauge section are continuously
monitored and recorded until the specimen fractures.

o From the collected data, the ultimate tensile strength (UTS) is determined. The UTS is the
maximum stress the material can withstand while being stretched or pulled before necking,
which is when the specimen's cross-section starts to significantly contract.

Hardness Testing

The hardness of the Ostalloy formulations is measured using the Brinell Hardness Test, as
specified in ASTM E10 - Standard Test Method for Brinell Hardness of Metallic Materials.[1][2]
[O1[10][11][12]

Test Procedure:
» Ahardened steel or tungsten carbide ball of a specific diameter is used as the indenter.

o A predetermined test force is applied to the indenter, pressing it into the surface of the as-
cast Ostalloy specimen.

e The load is maintained for a specific duration to allow for plastic deformation of the material.

o After the removal of the load, the diameter of the resulting indentation is measured using a
microscope.

e The Brinell Hardness Number (HB) is calculated based on the applied load and the surface
area of the indentation.

Visualizing the Comparison

The following diagram illustrates the logical relationship between the different Ostalloy
formulations and their respective tensile strength and hardness values.
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Caption: Comparison of Tensile Strength and Hardness for Different Ostalloy Formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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